4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-fluorophenyl)benzamide
Overview
Description
4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-fluorophenyl)benzamide, also known as CFTR modulator, is a small molecule drug that has been developed for the treatment of cystic fibrosis. It is a promising drug that has shown great potential in the scientific research community for its ability to improve the function of the cystic fibrosis transmembrane conductance regulator (CFTR) protein.
Scientific Research Applications
4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-fluorophenyl)benzamide modulator has been extensively studied in the scientific research community for its potential use in the treatment of cystic fibrosis. It has been shown to improve the function of the this compound protein, which is defective in individuals with cystic fibrosis. This compound modulator has also been studied for its potential use in the treatment of other diseases that are caused by defects in ion channels, such as polycystic kidney disease.
Mechanism of Action
4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-fluorophenyl)benzamide modulator works by binding to the this compound protein and improving its function. The this compound protein is responsible for regulating the flow of chloride ions in and out of cells. In individuals with cystic fibrosis, the this compound protein is defective and does not function properly. This compound modulator helps to improve the function of the this compound protein, which leads to improved chloride ion transport and better hydration of the airway surface.
Biochemical and Physiological Effects:
This compound modulator has been shown to have a number of biochemical and physiological effects. It improves the function of the this compound protein, which leads to improved chloride ion transport and better hydration of the airway surface. This leads to improved lung function and a reduction in the frequency and severity of pulmonary exacerbations in individuals with cystic fibrosis.
Advantages and Limitations for Lab Experiments
4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-fluorophenyl)benzamide modulator has a number of advantages for lab experiments. It is a small molecule drug that is easy to synthesize and purify. It has also been extensively studied in the scientific research community and has a well-established mechanism of action. However, this compound modulator also has some limitations for lab experiments. It is a complex drug that requires specialized equipment and expertise to synthesize. It is also expensive to produce, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-fluorophenyl)benzamide modulator research. One area of interest is the development of new this compound modulators that are more potent and have fewer side effects than the current generation of drugs. Another area of interest is the development of combination therapies that target multiple aspects of cystic fibrosis pathology. Finally, there is a need for more research into the long-term effects of this compound modulator treatment, particularly with regards to its impact on lung function and quality of life in individuals with cystic fibrosis.
properties
IUPAC Name |
4-[(4-chlorophenyl)sulfonyl-methylamino]-N-(2-fluorophenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClFN2O3S/c1-24(28(26,27)17-12-8-15(21)9-13-17)16-10-6-14(7-11-16)20(25)23-19-5-3-2-4-18(19)22/h2-13H,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKOPPBLGOHAUKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClFN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.